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Compound of Interest

Compound Name: FC131 Tfa

Cat. No.: B10817719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FC131 is a potent and selective antagonist of the C-X-C chemokine receptor type 4 (CXCR4).

[1][2] As a critical mediator of cell migration, proliferation, and survival, CXCR4 and its ligand

CXCL12 are implicated in various physiological and pathological processes, including cancer

metastasis and HIV entry into cells.[3][4][5] FC131, a cyclic peptide, inhibits the binding of

CXCL12 (SDF-1) to CXCR4 with high affinity, making it a valuable tool for research in oncology,

immunology, and virology.[1][2] This document provides detailed protocols for the preparation

of FC131 trifluoroacetate (TFA) stock solutions to ensure accurate and reproducible

experimental outcomes.

Data Presentation
Quantitative data for FC131 TFA is summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C38H48F3N11O8 [1]

Molecular Weight 843.85 g/mol [1]

Appearance White lyophilized solid

Purity ≥95%

Target CXCR4 [1][2]

IC50
4.5 nM (for inhibiting [125I]-

SDF-1 binding to CXCR4)
[1][2]

Solubility
Soluble to 250 mg/mL in

DMSO (with sonication)

Soluble to 2 mg/mL in 20%

acetonitrile/water

Experimental Protocols
Reconstitution of Lyophilized FC131 TFA
This protocol outlines the steps for reconstituting lyophilized FC131 TFA to create a high-

concentration stock solution.

Materials:

Lyophilized FC131 TFA vial

Sterile, high-purity dimethyl sulfoxide (DMSO)

Sterile, nuclease-free water

Sterile pipette tips

Vortex mixer

Centrifuge
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Procedure:

Equilibration: Before opening, allow the vial of lyophilized FC131 TFA to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully add the desired volume of sterile DMSO to the vial to achieve a

high-concentration stock solution (e.g., 10 mM). It is crucial to add the solvent slowly and

directly onto the powder.

Dissolution: Gently vortex the vial until the peptide is completely dissolved. If necessary,

sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Preparation of Working Solutions
This protocol describes the dilution of the high-concentration stock solution to prepare working

solutions for various assays.

Materials:

FC131 TFA stock solution (in DMSO)

Appropriate sterile aqueous buffer for your experiment (e.g., phosphate-buffered saline

(PBS), cell culture medium)

Sterile pipette tips

Procedure:
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Thawing: Thaw a single aliquot of the FC131 TFA stock solution at room temperature.

Dilution: Serially dilute the stock solution with the appropriate aqueous buffer to the desired

final concentration for your experiment. It is recommended to perform dilutions immediately

before use.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Avoid vigorous shaking.

Final DMSO Concentration: Be mindful of the final concentration of DMSO in your working

solution, as high concentrations can be toxic to cells. It is generally recommended to keep

the final DMSO concentration below 0.5%.

Considerations for Trifluoroacetic Acid (TFA)
FC131 is often supplied as a TFA salt, which is a byproduct of the peptide synthesis and

purification process. While generally not an issue for many applications, residual TFA can

interfere with certain biological assays.

Potential Effects of TFA:

Cell-based assays: TFA can be cytotoxic at high concentrations and may affect cell

proliferation and viability.[3][4]

pH alteration: Residual TFA can lower the pH of the stock and working solutions, which may

impact experimental results.

Spectroscopic analysis: TFA has a strong absorbance that can interfere with certain

spectroscopic measurements.

TFA Removal:

For sensitive applications, it may be necessary to perform a TFA salt exchange to a more

biocompatible salt, such as acetate or hydrochloride. This can be achieved through techniques

like HPLC or ion-exchange chromatography.
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CXCR4 Signaling Pathway
FC131 acts as an antagonist at the CXCR4 receptor, blocking the downstream signaling

cascades initiated by its natural ligand, CXCL12.
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Caption: FC131 blocks CXCL12-induced CXCR4 signaling.

Experimental Workflow for FC131 Stock Solution
Preparation
The following diagram illustrates the logical flow of preparing FC131 TFA stock and working

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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